Cas no 1226362-35-1 (1-Bromo-3-(1-isocyanatocyclopentyl)benzene)

• Product Name: 1-Bromo-3-(1-isocyanatocyclopentyl)benzene
• CAS No: 1226362-35-1
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• MDL: MFCD16337019
• CID: 5157771
• PubChem ID: 82091905
• Update Time: 2025-05-23

1-Bromo-3-(1-isocyanatocyclopentyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-3-(1-ISOCYANATOCYCLOPENTYL)BENZENE
• Benzene, 1-bromo-3-(1-isocyanatocyclopentyl)-
• 1-Bromo-3-(1-isocyanatocyclopentyl)benzene

• MDL： MFCD16337019
• Inchi： 1S/C12H12BrNO/c13-11-5-3-4-10(8-11)12(14-9-15)6-1-2-7-12/h3-5,8H,1-2,6-7H2
• InChI Key： CLXISADLHKUZNJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CCCC1)N=C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 4.4
• Topological Polar Surface Area: 29.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-Bromo-3-(1-isocyanatocyclopentyl)benzene

Introduction to 1-Bromo-3-(1-isocyanatocyclopentyl)benzene (CAS No: 1226362-35-1)

The compound 1-Bromo-3-(1-isocyanatocyclopentyl)benzene (CAS No: 1226362-35-1) is a versatile organic compound with significant applications in the field of material science and organic synthesis. This compound, characterized by its unique structure, has been the focus of extensive research due to its potential in developing advanced materials and functional polymers. The molecule consists of a bromine atom attached to a benzene ring, which is further substituted with a cyclopentyl group bearing an isocyanate functionality. This combination of functional groups makes it highly reactive and suitable for various chemical transformations.

Recent studies have highlighted the importance of isocyanate-containing compounds in the development of high-performance polymers, particularly polyurethanes and polyurethane derivatives. The cyclopentyl group in this compound adds mechanical stability and flexibility to the resulting materials, making it an attractive candidate for applications in coatings, adhesives, and elastomers. Moreover, the bromine atom introduces additional reactivity, enabling the compound to participate in nucleophilic substitution reactions, which are crucial for synthesizing complex organic molecules.

One of the most promising areas of research involving 1-Bromo-3-(1-isocyanatocyclopentyl)benzene is its role in click chemistry. Click reactions, known for their efficiency and selectivity, have been employed to create cross-linked polymer networks with enhanced mechanical properties. For instance, researchers have utilized this compound in the synthesis of stimuli-responsive polymers that can undergo reversible changes in response to external stimuli such as temperature or pH. These materials hold great potential in drug delivery systems and smart textiles.

Another area of interest is the use of this compound in organometallic catalysis. The isocyanate functionality has been shown to coordinate with transition metal catalysts, facilitating selective transformations such as cycloadditions and polymerizations. Recent advancements in this field have demonstrated that cyclopentane-based isocyanates can act as templates for forming metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis.

In terms of synthesis, 1-Bromo-3-(1-isocyanatocyclopentyl)benzene can be prepared via a multi-step process involving Friedel-Crafts alkylation followed by substitution reactions. The choice of solvent, temperature, and catalyst plays a critical role in determining the yield and purity of the final product. Researchers have also explored green chemistry approaches to synthesize this compound, such as using microwave-assisted reactions or biodegradable solvents, which align with current sustainability goals.

The physical properties of this compound are equally noteworthy. It exhibits a high melting point due to its rigid structure and strong intermolecular forces. The presence of both bromine and isocyanate groups also imparts excellent thermal stability, making it suitable for high-temperature applications. Additionally, its solubility in common organic solvents facilitates its use in solution-based reactions.

From an environmental perspective, understanding the degradation pathways of 1-Bromo-3-(1-isocyanatocyclopentyl)benzene is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes oxidative degradation, producing less harmful byproducts such as carbon dioxide and water. This information is vital for industries aiming to minimize their environmental footprint while utilizing this compound.

In conclusion, 1-Bromo-3-(1-isocyanatocyclopentyl)benzene (CAS No: 1226362-35-1) stands out as a valuable building block in modern organic chemistry. Its unique combination of functional groups enables it to participate in a wide range of chemical reactions, leading to innovative materials and compounds with diverse applications. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.